Cas no 57767-07-4 (Benzenecarboximidamide, N-methyl-N-phenyl-)
57767-07-4 structure
Product Name:Benzenecarboximidamide, N-methyl-N-phenyl-
CAS No:57767-07-4
MF:C14H14N2
MW:210.274363040924
CID:344278
PubChem ID:361538
Update Time:2025-04-19
Benzenecarboximidamide, N-methyl-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide, N-methyl-N-phenyl-
- N-methyl-N-phenylbenzenecarboximidamide
- SCHEMBL18333543
- DTXSID20326971
- 57767-07-4
- N-methyl-N-phenyl-benzamidine
- CHEMBL1980056
- AKOS012480610
- NCI60_007484
- NSC624719
- NSC-624719
-
- Inchi: 1S/C14H14N2/c1-16(13-10-6-3-7-11-13)14(15)12-8-4-2-5-9-12/h2-11,15H,1H3
- InChI Key: BKJFKLRVGOPJDG-UHFFFAOYSA-N
- SMILES: N(C)(C(C1C=CC=CC=1)=N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 210.11582
- Monoisotopic Mass: 210.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27.1Ų
Experimental Properties
- PSA: 27.09
Benzenecarboximidamide, N-methyl-N-phenyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
57767-07-4 (Benzenecarboximidamide, N-methyl-N-phenyl-) Related Products
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